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Compound of Interest

Compound Name: 2-Chloro-4-nitrophenylmaltoside

Cat. No.: B122525 Get Quote

An In-depth Technical Guide to 2-Chloro-4-nitrophenyl Glycosides for Amylase Research

This technical guide provides a comprehensive overview of 2-Chloro-4-nitrophenylmaltoside
and its more commonly utilized analogue, 2-Chloro-4-nitrophenyl-α-D-maltotrioside. It is

designed for researchers, scientists, and drug development professionals who are engaged in

enzyme activity studies, particularly focusing on α-amylase. This document details the chemical

properties, applications, and experimental protocols associated with these chromogenic

substrates.

Introduction
2-Chloro-4-nitrophenyl (CNP) glycosides are valuable tools in biochemistry, primarily serving as

chromogenic substrates for glycoside hydrolase enzymes. The presence of the 2-chloro-4-

nitrophenoxy group allows for the direct spectrophotometric measurement of enzyme activity.

When the glycosidic bond is cleaved by an enzyme such as α-amylase, the released 2-chloro-

4-nitrophenol (CNP) is yellow and can be quantified by measuring its absorbance at 405 nm.

This guide will cover the properties of both the maltoside and maltotrioside derivatives.

Physicochemical Properties
A clear distinction must be made between the maltoside and maltotrioside forms of this

compound. The maltoside is a disaccharide, while the maltotrioside is a trisaccharide. The

latter is more frequently employed in clinical and research settings for α-amylase assays.
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2-Chloro-4-nitrophenylmaltoside (Disaccharide)
This compound consists of a 2-chloro-4-nitrophenyl group attached to a maltose unit.

Information on its specific applications is limited in the scientific literature compared to its

maltotrioside counterpart.

Property Value Reference

PubChem CID 132545 [1]

CAS Number 143206-27-3 [2]

Molecular Formula C₁₈H₂₄ClNO₁₃ [1]

Molecular Weight 497.83 g/mol [2]

2-Chloro-4-nitrophenyl-α-D-maltotrioside (CNP-G3)
(Trisaccharide)
CNP-G3 is a well-established chromogenic substrate for the direct measurement of α-amylase

activity.[3] Its use in clinical diagnostics and research is widespread due to the simplicity and

sensitivity of the resulting assay, which does not require coupling with auxiliary enzymes.[3][4]

Property Value Reference

Synonyms

CNP-G3, 2-chloro-4-

nitrophenyl O-α-D-

glucopyranosyl-(1→4)-O-α-D-

glucopyranosyl-(1→4)-α-D-

glucopyranoside

[5]

CAS Number 118291-90-0 [5]

Molecular Formula C₂₄H₃₄ClNO₁₈ [5]

Molecular Weight 659.98 g/mol [5]

Appearance Powder or crystals [5]

Storage Temperature -20°C [5]
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Application in α-Amylase Activity Assays
The primary application of 2-Chloro-4-nitrophenyl-α-D-maltotrioside (CNP-G3) is in the

quantitative determination of α-amylase activity in biological samples such as serum, plasma,

and urine.[6] The assay is based on the enzymatic hydrolysis of CNP-G3 by α-amylase. This

reaction releases 2-chloro-4-nitrophenol (CNP), which can be monitored spectrophotometrically

at 405 nm.[7] The rate of CNP formation is directly proportional to the α-amylase activity in the

sample.[7] This direct assay method is noted for its precision, low background absorbance, and

the absence of a lag phase.[3]

Enzymatic Reaction Pathway
The hydrolysis of CNP-G3 by α-amylase is a direct, one-step enzymatic reaction. The enzyme

cleaves the glycosidic bond, resulting in the release of the chromophore and smaller sugar

units.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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